![molecular formula C12H16ClNO3 B4699368 2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide](/img/structure/B4699368.png)
2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide
Overview
Description
2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide, also known as clofencet or clofenciclan, is a synthetic compound that belongs to the class of amides. It is widely used in scientific research due to its ability to modulate the activity of certain ion channels and receptors.
Mechanism of Action
Clofencet acts as a positive allosteric modulator of GABA(A) receptors, which enhances the activity of these receptors in the presence of GABA. It binds to a specific site on the receptor, known as the benzodiazepine site, and increases the affinity of the receptor for GABA. This results in an increase in the opening of the chloride ion channel, leading to hyperpolarization of the neuron and a decrease in neuronal excitability.
Clofencet also acts as an agonist of the P2X7 receptor, which leads to the activation of downstream signaling pathways involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
Clofencet has been shown to have anxiolytic and sedative effects in animal models, which is consistent with its ability to modulate the activity of GABA(A) receptors. It has also been found to have anti-inflammatory effects, which is attributed to its ability to activate the P2X7 receptor.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide in lab experiments is its ability to selectively modulate the activity of specific ion channels and receptors. This allows researchers to study the specific effects of these channels and receptors on cellular and physiological processes.
One limitation of using 2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide is its low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the effects of 2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide on different cell types and tissues may vary, which can complicate the interpretation of experimental results.
Future Directions
For the use of 2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide include the development of novel compounds that target GABA(A) receptors and investigation of the role of P2X7 receptors in inflammation and immune response.
Scientific Research Applications
Clofencet is commonly used in scientific research to study the activity of certain ion channels and receptors. It has been shown to modulate the activity of GABA(A) receptors, which are involved in the regulation of neuronal excitability and anxiety. Clofencet has also been found to enhance the activity of the P2X7 receptor, which is involved in the regulation of inflammation and immune response.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2-methoxyethyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO3/c1-9(12(15)14-7-8-16-2)17-11-5-3-10(13)4-6-11/h3-6,9H,7-8H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKSALMMYRDCRNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCOC)OC1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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